Cas no 50966-65-9 (1-n-Octylpyrrole)

1-n-Octylpyrrole structure
1-n-Octylpyrrole structure
Product Name:1-n-Octylpyrrole
CAS No:50966-65-9
MF:C12H21N
MW:179.30184340477
MDL:MFCD00191473
CID:934536
PubChem ID:87574233
Update Time:2025-04-19

1-n-Octylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-octyl-1H-Pyrrole
    • 1-n-Octylpyrrole
    • 1-octylpyrrole
    • N-octylpyrrole
    • AXCMRJJCPRARIT-UHFFFAOYSA-N
    • O0242
    • 50966-65-9
    • CS-0205250
    • D91841
    • SCHEMBL562381
    • MFCD00191473
    • AKOS009157444
    • DTXSID60442689
    • MDL： MFCD00191473
    • Inchi： 1S/C12H21N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h8-9,11-12H,2-7,10H2,1H3
    • InChI Key： AXCMRJJCPRARIT-UHFFFAOYSA-N
    • SMILES： N1(C=CC=C1)CCCCCCCC

Computed Properties

  • Exact Mass: 179.16700
  • Monoisotopic Mass: 179.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.87
  • Boiling Point: 130°C/13mmHg(lit.)
  • Flash Point: 107.734°C
  • Refractive Index: 1.4690 to 1.4720
  • PSA: 4.93000
  • LogP: 3.84860
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-n-Octylpyrrole Security Information

1-n-Octylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-n-Octylpyrrole Pricemore >>

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1-n-Octylpyrrole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50966-65-9)1-n-Octylpyrrole
Order Number:A1210371
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):327.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:50966-65-9)1-n-Octylpyrrole
A1210371
Purity:99%
Quantity:25g
Price ($):327.0
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